5-Bromo-N4-cyclopentylpyrimidine-2,4-diamine

• Molecular Formula: C9H13BrN4
• Molecular Weight: 257.13 g/mol
• IUPAC Name: 5-bromo-4-N-cyclopentylpyrimidine-2,4-diamine
• InChI: InChI=1S/C9H13BrN4/c10-7-5-12-9(11)14-8(7)13-6-3-1-2-4-6/h5-6H,1-4H2,(H3,11,12,13,14)
• InChI Key: QMBGDPSPFPVKGS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=NC(=NC=C2Br)N

Description

5-Bromo-N4-cyclopentylpyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C9H13BrN4 and its molecular weight is 257.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1 (45 g, 200 mmol) in 28% NH4OH/iso-propanol (1/1, 400 mL) was heated at 120° C. in a sealed tube for 22 h. The product was extracted with dichloromethane and the organic layers were washed with brine and dried. The solvent was evaporated and the residue was purified by flash chromatography on silica gel eluting with 25% ethyl acetate in hexanes to give the titled compound (2) as a white solid (34 g, 66%). 1H NMR (500 MHz, DMSO-d6) δ 7.77 (1H, s), 6.19 (2H, br. s), 6.12 (1H, d, 1H, J=7.3 Hz), 4.33 (1H, m) 1.90 (2H, m), 1.69 (2H, m), 1.49-1.55 (4H, m) ppm; LCMS-ESI (POS), M/Z, M+1: Found 257.0, Calculated 257.0.